Cas no 1235439-99-2 (8-bromo-6-methyl-2H-chromene-3-sulfonyl chloride)

• Product Name: 8-bromo-6-methyl-2H-chromene-3-sulfonyl chloride
• CAS No: 1235439-99-2
• MF: C₁₀H₈BrClO₃S
• MW: 323.590720176697
• MDL: MFCD16040205
• CID: 5231376
• Update Time: 2025-06-26

8-bromo-6-methyl-2H-chromene-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 8-bromo-6-methyl-2H-chromene-3-sulfonyl chloride
• 8-bromo-6-methyl-2H-chromene-3-sulfonylchloride
• 2H-1-Benzopyran-3-sulfonyl chloride, 8-bromo-6-methyl-

• MDL： MFCD16040205
• Inchi： 1S/C10H8BrClO3S/c1-6-2-7-4-8(16(12,13)14)5-15-10(7)9(11)3-6/h2-4H,5H2,1H3
• InChI Key： RRCOXPKZQLBGDK-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC2C=C(COC=21)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 401
• XLogP3: 3.1
• Topological Polar Surface Area: 51.8

Additional information on 8-bromo-6-methyl-2H-chromene-3-sulfonyl chloride

Introduction to 8-bromo-6-methyl-2H-chromene-3-sulfonyl chloride (CAS No: 1235439-99-2)

8-bromo-6-methyl-2H-chromene-3-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No) 1235439-99-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This heterocyclic sulfonamide derivative belongs to the chromene family, a class of compounds known for their diverse biological activities and structural versatility. The presence of both bromo and methyl substituents, coupled with the sulfonyl chloride functional group, makes this molecule a valuable intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The structure of 8-bromo-6-methyl-2H-chromene-3-sulfonyl chloride features a chromene core, which is a bicyclic aromatic system consisting of a benzene ring fused with a pyran ring. The bromine atom at the 8-position and the methyl group at the 6-position introduce specific electronic and steric properties, enhancing its reactivity in various chemical transformations. The sulfonyl chloride group at the 3-position serves as a highly reactive electrophile, facilitating nucleophilic substitution reactions that are crucial for constructing more complex molecular architectures.

In recent years, there has been growing interest in chromene derivatives due to their potential applications in drug discovery. The 8-bromo-6-methyl-2H-chromene-3-sulfonyl chloride has been extensively studied for its role in synthesizing bioactive molecules. For instance, researchers have explored its utility in developing kinase inhibitors, which are essential in treating various cancers and inflammatory diseases. The bromine substituent allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or amino groups that are critical for biological activity.

Moreover, the sulfonyl chloride moiety in 8-bromo-6-methyl-2H-chromene-3-sulfonyl chloride can be hydrolyzed to form the corresponding sulfonic acid derivative. This transformation is particularly useful in generating compounds that can interact with biological targets through hydrogen bonding or ionic interactions. Such modifications have been employed in designing antimicrobial agents and anti-inflammatory drugs, where sulfonic acid groups often enhance binding affinity and pharmacological efficacy.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic scaffolds like chromenes in drug development. The 8-bromo-6-methyl-2H-chromene-3-sulfonyl chloride has been utilized as a key building block in synthesizing small-molecule inhibitors targeting protein-protein interactions. These interactions are often implicated in diseases such as Alzheimer's and cancer, making them attractive therapeutic targets. The structural features of this compound allow for precise tuning of electronic properties, which is essential for optimizing drug-like characteristics such as solubility, bioavailability, and metabolic stability.

The synthesis of 8-bromo-6-methyl-2H-chromene-3-sulfonyl chloride typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include bromination of a methyl-substituted chromene followed by sulfonylation using chlorosulfonic acid or equivalent reagents. The regioselectivity of these reactions is critical to obtaining the desired product with high yield and purity. Advanced techniques such as catalytic hydrogenation and protecting group strategies may also be employed to enhance synthetic efficiency.

In industrial applications, 8-bromo-6-methyl-2H-chromene-3-sulfonyl chloride is often used as an intermediate in large-scale production of pharmaceuticals. Its stability under various storage conditions and compatibility with standard reaction conditions make it a preferred choice for synthetic chemists. Additionally, its role in combinatorial chemistry libraries has been explored, where it serves as a versatile scaffold for high-throughput screening assays to identify novel bioactive compounds.

The biological activity of derivatives derived from 8-bromo-6-methyl-2H-chromene-3-sulfonyl chloride has been extensively evaluated in vitro and in vivo. Studies have demonstrated promising results in inhibiting enzymes involved in metabolic pathways relevant to diabetes and cardiovascular diseases. Furthermore, modifications to this core structure have led to compounds with enhanced antiviral properties, highlighting its potential utility in combating emerging infectious diseases.

The future prospects of 8-bromo-6-methyl-2H-chromene-3-sulfonyl chloride are promising, with ongoing research aimed at expanding its applications in drug discovery and material science. Innovations in computational chemistry and artificial intelligence are expected to accelerate the design of new derivatives with tailored properties. As our understanding of molecular interactions continues to evolve, this compound will likely play an increasingly important role in developing next-generation therapeutics.